Cas no 587853-33-6 (2-(1H-indol-3-ylmethylidene)-4,4-dimethyl-3-oxopentanenitrile)

• Product Name: 2-(1H-indol-3-ylmethylidene)-4,4-dimethyl-3-oxopentanenitrile
• CAS No: 587853-33-6
• MF: C₁₆H₁₆N₂O
• MW: 252.311043739319
• MDL: MFCD00129250
• CID: 5234897
• Update Time: 2026-03-08

2-(1H-indol-3-ylmethylidene)-4,4-dimethyl-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-3-ylmethylidene)-4,4-dimethyl-3-oxopentanenitrile

• MDL： MFCD00129250
• Inchi： 1S/C16H16N2O/c1-16(2,3)15(19)11(9-17)8-12-10-18-14-7-5-4-6-13(12)14/h4-8,10,18H,1-3H3/b11-8+
• InChI Key： CKVXXCCOLPKERT-DHZHZOJOSA-N
• SMILES： C(#N)/C(=C\C1C2=C(NC=1)C=CC=C2)/C(=O)C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-(1H-indol-3-ylmethylidene)-4,4-dimethyl-3-oxopentanenitrile

Introduction to 2-(1H-indol-3-ylmethylidene)-4,4-dimethyl-3-oxopentanenitrile (CAS No. 587853-33-6)

2-(1H-indol-3-ylmethylidene)-4,4-dimethyl-3-oxopentanenitrile is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. With the CAS number 587853-33-6, this compound belongs to a class of molecules that exhibit promising characteristics for further research and development in medicinal chemistry. The presence of an indole moiety and a nitrile group in its molecular structure suggests a high degree of versatility, making it a candidate for various applications in drug discovery and synthetic organic chemistry.

The molecular formula of 2-(1H-indol-3-ylmethylidene)-4,4-dimethyl-3-oxopentanenitrile is C₁₁H₁₁NO, which highlights its composition of carbon, hydrogen, nitrogen, and oxygen atoms. This specific arrangement of atoms contributes to the compound's reactivity and potential interactions with biological targets. The indole ring, known for its role in numerous natural products and bioactive molecules, is a key feature that enhances the compound's pharmacological relevance. Additionally, the nitrile group introduces a polar site that can participate in hydrogen bonding and other forms of molecular interaction, further influencing its biological behavior.

In recent years, there has been growing interest in indole derivatives due to their wide range of biological activities. Studies have shown that indole-based compounds can exhibit antimicrobial, anti-inflammatory, anticancer, and neuroprotective properties. The compound 2-(1H-indol-3-ylmethylidene)-4,4-dimethyl-3-oxopentanenitrile is no exception and has been the subject of several investigations aimed at uncovering its potential therapeutic applications. Researchers have been particularly interested in its ability to modulate various signaling pathways that are involved in disease processes.

One of the most compelling aspects of 2-(1H-indol-3-ylmethylidene)-4,4-dimethyl-3-oxopentanenitrile is its structural diversity, which allows for modifications that can fine-tune its biological activity. The presence of the 4,4-dimethyl substituent on the pentanenitrile backbone adds rigidity to the molecule, potentially influencing its binding affinity to biological targets. This structural feature has been exploited in drug design to improve pharmacokinetic properties such as solubility and metabolic stability. Furthermore, the flexibility provided by the indole ring allows for conformational changes that can enhance interactions with proteins and enzymes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-(1H-indol-3-ylmethylidene)-4,4-dimethyl-3-oxopentanenitrile with greater accuracy. Molecular docking studies have been conducted to identify potential binding sites on target proteins, providing insights into how this compound might exert its effects at a molecular level. These studies have revealed that the indole moiety interacts with aromatic residues in proteins, while the nitrile group forms hydrogen bonds with polar amino acids. Such interactions are crucial for understanding the compound's mechanism of action and for designing derivatives with enhanced potency.

The synthesis of 2-(1H-indol-3-ylmethylidene)-4,4-dimethyl-3-oxopentanenitrile presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yields and purity. However, recent developments in synthetic methodologies have made it possible to streamline these processes using more efficient techniques such as transition metal catalysis and microwave-assisted synthesis. These advancements have not only improved the accessibility of the compound but also opened up new avenues for exploring its chemical space.

In vitro studies have demonstrated that 2-(1H-indol-3-ylmethylidene)-4,4-dimethyl-3-oxopentanenitrile exhibits promising activity against several disease-related targets. For instance, research has shown that it can inhibit the activity of enzymes involved in inflammation and oxidative stress pathways. These effects are particularly relevant in conditions such as arthritis and neurodegenerative diseases where inflammation plays a significant role. Additionally, preliminary data suggest that the compound may have antitumor properties by interfering with critical signaling pathways that promote cell growth and survival.

The potential therapeutic applications of 2-(1H-indol-3-ylmethylidene)-4,4-dimethyl-3-oxtopenanenitrile extend beyond traditional drug targets. Emerging research has explored its role in modulating immune responses and enhancing tissue regeneration processes. The ability of indole derivatives to influence immune cell function makes them attractive candidates for immunomodulatory therapies. Furthermore, studies have indicated that these compounds can promote wound healing by stimulating cell proliferation and migration.

As our understanding of complex biological systems continues to evolve, so does our approach to drug discovery. The compound 2-(1H-indol-ylmethlidene)-4,,dime-t-hyl--,*--o-xopenanenitrile (CAS No., 58785,-33,-6) is a testament to this progress, showcasing how structural complexity can be leveraged to develop novel therapeutics.,,,

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